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Compound of Interest

Compound Name: N-Ethyl-4-hydroxypiperidine

Cat. No.: B1294979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and

boiling points of 1-ethylpiperidin-4-ol. Due to a lack of experimentally determined values in

readily available scientific literature and databases, this guide presents computed data for 1-

ethylpiperidin-4-ol alongside experimental data for the closely related compound, 1-ethyl-4-

piperidone, for comparative purposes. Furthermore, this guide outlines the standard

experimental protocols for determining the melting and boiling points of organic compounds.

Data Presentation: Physicochemical Properties
The following table summarizes the available quantitative data for 1-ethylpiperidin-4-ol and the

related compound 1-ethyl-4-piperidone. It is crucial to note that the data for 1-ethylpiperidin-4-ol

are computational estimations and have not been experimentally verified.
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Compound
Molecular
Formula

CAS
Number

Melting
Point (°C)

Boiling
Point (°C)

Data Type

1-

Ethylpiperidin

-4-ol

C₇H₁₅NO 3518-83-0 Not Available Not Available Experimental

Not Available Not Available Computed[1]

1-Ethyl-4-

piperidone
C₇H₁₃NO 3612-18-8 Not Available

46-48 (at 1

mmHg)
Experimental

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

melting and boiling points for organic compounds.

Melting Point Determination
The melting point of a solid organic compound is the temperature at which it transitions from a

solid to a liquid phase. This physical property is a crucial indicator of purity.

Methodology:

Sample Preparation: A small, finely powdered sample of the crystalline solid is packed into a

thin-walled capillary tube, sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or an oil bath and a calibrated thermometer or an electronic temperature

sensor.

Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the last crystal melts (the completion of melting) are recorded.

This range is reported as the melting point.
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Purity Assessment: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure

compound, whereas a broad melting point range suggests the presence of impurities.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Methodology:

Sample Preparation: A small volume of the liquid is placed in a small test tube or a fusion

tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable apparatus, such as a Thiele tube or a boiling point apparatus, containing a high-

boiling liquid (e.g., mineral oil or silicone oil).

Heating and Observation: The apparatus is heated gently. As the temperature rises, a stream

of bubbles will emerge from the open end of the inverted capillary tube.

Boiling Point Reading: The heat is removed, and the liquid is allowed to cool slowly. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for determining the melting

and boiling points of a chemical compound.
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Melting Point Determination Boiling Point Determination

Start

Sample Preparation:
Finely powder solid and pack into capillary tube

Apparatus Setup:
Place capillary in melting point apparatus with thermometer

Controlled Heating:
Heat slowly (1-2 °C/min)

Observation:
Record temperature range from first liquid drop to complete melting

End

Start

Sample Preparation:
Place liquid in test tube with inverted capillary

Apparatus Setup:
Attach to thermometer and place in heating bath

Heating:
Heat gently until a steady stream of bubbles emerges

Cooling and Observation:
Remove heat and record temperature when liquid enters capillary

End

Chemical Compound

Solid Liquid
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Caption: Experimental workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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